![molecular formula C12H11NS B1605948 S,S-Diphenylsulfilimine CAS No. 36744-90-8](/img/structure/B1605948.png)
S,S-Diphenylsulfilimine
Overview
Description
S,S-Diphenylsulfilimine is a versatile synthetic tool . It has been used in the preparation of various compounds such as N-(5-nitrosouracil-6-yl)sulfilimines .
Synthesis Analysis
An improved protocol for the synthesis of this compound and its monohydrate has been developed . The earlier known synthesis and hydrolysis of Ph2SNTs lead to the formation of [Ph2SNH2]+TsO‾ (1), which is easily extractable and forms a stable crystalline product on air .Molecular Structure Analysis
The molecular formula of this compound is C12H11NS·H2O and its molecular weight is 219.31 .Chemical Reactions Analysis
The reaction of this compound with a series of aryl halides has been investigated . The stoichiometry, rate constants, and order of reaction have been determined for the reaction of this compound with substrates such as 1-fluoro-2,4-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, 2-chloro-3-nitropyridine, 2-chloro-5-nitropyridine, and 2-chloro-3,5-dinitropyridine .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It should be stored under inert gas and conditions to avoid moisture should be taken into consideration . It appears as a white to almost white powder or crystal .Scientific Research Applications
Nucleophilic Reactions and Compound Synthesis
S,S-Diphenylsulfilimine has significant applications in the synthesis of complex chemical compounds. It has been utilized in the preparation of N-aryl-S,S-diphenylsulfilimines through nucleophilic attack on aromatic compounds. This process involves reacting N-lithio-S,S-diphenylsulfilimine with activated aromatic substrates, enabling the synthesis of compounds with unusual substitution patterns (Claridge, Millar, Sandall, & Thompson, 1999). Furthermore, the synthesis and reactivity of N-alkyldiphenylsulfilimines have been explored, where these compounds are prepared by treating diphenylsulfilimine with alkyl halides. This reaction produces products consistent with nucleophilic attack, followed by S-N bond cleavage (Tamura, Matsushima, Ikeda, & Sumoto, 1976).
Thermal Curtius Rearrangement
The thermal Curtius rearrangement of N-acyl-S,S-diphenylsulfilimine has been studied, demonstrating the compound's ability to decompose at certain temperatures to yield isocyanates and diphenyl sulfide. This reaction's kinetics have shown a correlation with Hammett σ-values, indicating a concerted migration process in the pyrolysis of sulfilimine (Furukawa, Fukumura, Nishio, & Ōae, 1978).
Applications in Nucleoside Chemistry
This compound has been used in nucleoside chemistry. It was involved in forming 4-N- and 6-N-diphenylsulfilimine derivatives of deoxycytidine and deoxyadenosine. These derivatives have characteristic UV absorbances and have been tested for stability under conditions used in oligonucleotide chemistry, suggesting potential applications in this field (Slaitas & Yeheskiely, 2004).
Electrochemical Studies
The electrochemical reduction mechanism of sulfilimines like S,S-diphenyl-N-p-nitrobenzenesulfonylsulfilimine has been investigated. This study revealed insights into the compound's behavior in aprotic mediums and the processes leading to the formation of radical anions and sulfonamide anion (Griggio, 1982).
Mechanism of Action
Target of Action
S,S-Diphenylsulfilimine primarily targets a series of aryl halides . These aryl halides play a crucial role in various chemical reactions, serving as the substrates for this compound .
Mode of Action
The interaction of this compound with its targets is a typical nucleophilic aromatic substitution process . The high reactivity of the sulfilimine reagent is observed and accounted for in terms of the contribution of the ylid form to the overall structure .
Biochemical Pathways
The reaction of this compound with aryl halides affects the nucleophilic aromatic substitution pathway . This process provides a robust and scalable method for the construction of aryl-, alkyl- and alkenyl-substituted C-chiral allylic sulfilimines .
Pharmacokinetics
The stoichiometry, rate constants, and order of reaction have been determined for the reaction of this compound with various substrates . These factors can influence the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability.
Result of Action
The result of the action of this compound is the formation of C-chiral allylic sulfilimines . These are important functional groups for organic synthesis . Additionally, the combination of the allylic amination with an in situ deprotection of the sulfilimine constitutes a convenient one-pot protocol for the construction of chiral nonracemic primary allylic amines .
Action Environment
The action of this compound can be influenced by environmental factors such as the presence of other reactants and the solvent used . For example, Arrhenius parameters and solvent effects have been determined for some of these reactions . These factors can influence the compound’s action, efficacy, and stability.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The role of S,S-Diphenylsulfilimine in biochemical reactions is significant. It has been used in the preparation of various sulfilimines
Molecular Mechanism
The molecular mechanism of this compound involves its reaction with various substrates. The kinetics and mechanism of its reaction with substrates like 1-fluoro-2,4-dinitrobenzene, 1-chloro-2,4-dinitrobenzene, 2-chloro-3-nitropyridine, 2-chloro-5-nitropyridine, and 2-chloro-3,5-dinitropyridine have been investigated .
properties
IUPAC Name |
imino(diphenyl)-λ4-sulfane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NS/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEXXWUCMDYEREL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=N)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501313978 | |
Record name | S,S-Diphenylsulfilimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501313978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36744-90-8 | |
Record name | S,S-Diphenylsulfilimine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36744-90-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | S,S-Diphenylsulphimide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036744908 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | S,S-Diphenylsulfilimine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501313978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | S,S-diphenylsulphimide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.331 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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